Cas no 142705-49-5 (4-Isoxazolebutanoic acid, pentyl ester)

• Product Name: 4-Isoxazolebutanoic acid, pentyl ester
• CAS No: 142705-49-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 3738498
• PubChem ID: 85650680
• Update Time: 2025-04-22

4-Isoxazolebutanoic acid, pentyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolebutanoic acid, pentyl ester
• 142705-49-5
• Pentyl 4-isoxazolebutanoate
• DTXSID501309799

• Inchi： 1S/C12H19NO3/c1-2-3-4-8-15-12(14)7-5-6-11-9-13-16-10-11/h9-10H,2-8H2,1H3
• InChI Key： QFYPNLABMTYXOV-UHFFFAOYSA-N
• SMILES： O1C=C(CCCC(OCCCCC)=O)C=N1

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų